Cas no 896101-81-8 (1H-Indole-3-acetonitrile,5-methoxy-a,a-dimethyl-)

• Product Name: 1H-Indole-3-acetonitrile,5-methoxy-a,a-dimethyl-
• CAS No: 896101-81-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 714841
• Update Time: 2026-04-29

1H-Indole-3-acetonitrile,5-methoxy-a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetonitrile,5-methoxy-a,a-dimethyl-
• 2-(5-methoxy-1-benzofuran-3-yl)ethyl iodide
• 2-(5-methoxy-1H-indol-3-yl)-1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 2-(5-methoxy-1H-indol-3-yl)-2-methylpropanonitrile
• Benzofuran,3-(2-iodoethyl)-5-methoxy

• Inchi： InChI=1S/C13H14N2O/c1-13(2,8-14)11-7-15-12-5-4-9(16-3)6-10(11)12/h4-7,15H,1-3H3
• InChI Key： ZHDVNWHEEPLIBL-UHFFFAOYSA-N
• SMILES： CC(C)(C#N)C1=CNC2=C1C=C(C=C2)OC

Computed Properties

• Exact Mass: 214.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 48.81000
• LogP: 2.97768